Cas no 120729-93-3 (1H-Indole-3-carboxylicacid, 5-[(dimethylamino)sulfonyl]-1-ethyl-)
120729-93-3 structure
Product Name:1H-Indole-3-carboxylicacid, 5-[(dimethylamino)sulfonyl]-1-ethyl-
CAS No:120729-93-3
MF:C13H16N2O4S
MW:296.342142105103
CID:172645
PubChem ID:3078351
Update Time:2025-04-19
1H-Indole-3-carboxylicacid, 5-[(dimethylamino)sulfonyl]-1-ethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-3-carboxylicacid, 5-[(dimethylamino)sulfonyl]-1-ethyl-
- 5-(dimethylsulfamoyl)-1-ethylindole-3-carboxylic acid
- DTXSID70923550
- 5-(N,N-Dimethylsulfamoyl)-1-ethyl-1H-indole-3-carboxylic acid
- 1H-Indole-3-carboxylic acid, 5-((dimethylamino)sulfonyl)-1-ethyl-
- AKOS000112908
- CCG-201576
- 5-((Dimethylamino)sulfonyl)-1-ethyl-1H-indole-3-carboxylic acid
- BRN 3561113
- 120729-93-3
- 5-(Dimethylsulfamoyl)-1-ethyl-1H-indole-3-carboxylic acid
-
- Inchi: 1S/C13H16N2O4S/c1-4-15-8-11(13(16)17)10-7-9(5-6-12(10)15)20(18,19)14(2)3/h5-8H,4H2,1-3H3,(H,16,17)
- InChI Key: YBBBHQQGLMGFGE-UHFFFAOYSA-N
- SMILES: S(C1C=CC2=C(C=1)C(C(=O)O)=CN2CC)(N(C)C)(=O)=O
Computed Properties
- Exact Mass: 296.08318
- Monoisotopic Mass: 296.083
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 471
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 88Ų
Experimental Properties
- Density: 1.35
- Boiling Point: 526.1°Cat760mmHg
- Flash Point: 272°C
- Refractive Index: 1.613
- PSA: 79.61
1H-Indole-3-carboxylicacid, 5-[(dimethylamino)sulfonyl]-1-ethyl- Related Literature
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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